Cas no 10391-09-0 (Enmein,13-deoxy-5-hydroxy-, (5b)-)

Enmein,13-deoxy-5-hydroxy-, (5b)- structure
10391-09-0 structure
Product Name:Enmein,13-deoxy-5-hydroxy-, (5b)-
CAS No:10391-09-0
Molecular Formula:C20H26O6
Molecular Weight:362.41700
CID:168783
PubChem ID:10248089

Enmein,13-deoxy-5-hydroxy-, (5b)- Properties

Names and Identifiers

    • Enmein,13-deoxy-5-hydroxy-, (5b)-
    • NODOSIN
    • [ "" ]
    • CHEMBL510160
    • CHEBI:70379
    • F92771
    • (1S,4S,8R,9R,12S,13S,14R,16S)-9,14-dihydroxy-7,7-dimethyl-17-methylidene-3,10-dioxapentacyclo[14.2.1.01,13.04,12.08,12]nonadecane-2,18-dione
    • 10391-09-0
    • 11-Deacetylsinuolatin E; NSC 285659; Nodosin (terpene)
    • AKOS032962396
    • HY-N3181
    • CS-0023521
    • MS-25755
    • Q27138718
    • NSC285659
    • (1S,4S,8R,9R,12S,13S,14R,16S)-9,14-dihydroxy-7,7-dimethyl-17-methylidene-3,10-dioxapentacyclo[14.2.1.0^{1,13.0^{4,12.0^{8,12]nonadecane-2,18-dione
    • 9,14-Dihydroxy-7,7-dimethyl-17-methylidene-3,10-dioxapentacyclo[14.2.1.01,13.04,12.08,12]nonadecane-2,18-dione
    • 20086-60-6
    • NSC-285659
    • Epindosin
    • DTXSID60330613
    • (1S,4S,8R,9R,12S,13S,14R,16S)-9,14-dihydroxy-7,7-dimethyl-17-methylidene-3,10-dioxapentacyclo(14.2.1.01,13.04,12.08,12)nonadecane-2,18-dione
    • DA-66165
    • DTXCID70281708
    • 155545-07-6
    • InChIKey： WZYJEEIAFBHYJS-SONIPUFESA-N
    • Inchi： InChI=1S/C20H26O6/c1-9-10-6-11(21)13-19(7-10,15(9)22)17(24)26-12-4-5-18(2,3)14-16(23)25-8-20(12,13)14/h10-14,16,21,23H,1,4-8H2,2-3H3/t10-,11-,12+,13-,14-,16-,19+,20+/m1/s1
    • SMILES： C=C1[C@@H]2C[C@H]([C@@H]3[C@@](C2)(C1=O)C(=O)O[C@H]4CCC(C)(C)[C@H]5[C@H](O)OC[C@]435)O

Computed Properties

  • Exact Mass: 362.17300
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Rotatable Bond Count: 0
  • Monoisotopic Mass: 362.17293854g/mol
  • Heavy Atom Count: 26
  • Complexity: 728
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 1.5
  • Topological Polar Surface Area: 93.1Ų

Experimental Properties

  • LogP: 1.19540
  • PSA: 93.06000
  • Boiling Point: 615.3±55.0 °C at 760 mmHg
  • Vapor Pressure: 0.0±4.0 mmHg at 25°C
  • Flash Point: 222.1±25.0 °C
  • Color/Form: Powder
  • Density: 1.4±0.1 g/cm3

Enmein,13-deoxy-5-hydroxy-, (5b)- Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
A2B Chem LLC
AE17534-1mg
Nodosin
 10391-09-0 99%
1mg
 $175.00 2024-04-20
Aaron
AR008Z0Q-10mg
Nodosin
 10391-09-0 99%
10mg
 $172.00
MedChemExpress
HY-N3181-1mg
Nodosin
 10391-09-0 99.64%
1mg
 ￥1400 2024-07-20
TargetMol Chemicals
TN4661-1 mg
Nodosin
 10391-09-0 99.92%
1mg
 ￥ 1,250
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
N69740-5mg
NODOSIN
 10391-09-0
5mg
 ¥5280.0 2021-09-08
SHANG HAI TAO SHU Biotechnology Co., Ltd.
TN4661-5 mg
Nodosin
 10391-09-0 99.92%
5mg
 ￥2937.00 2022-04-26

Enmein,13-deoxy-5-hydroxy-, (5b)- Suppliers

WU HAN TIAN ZHI Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:10391-09-0)
MR./MRS.:ZHANG XIAO JIE
Phone:18607107848
Email:2056216494@qq.com
JIANG SU YONG JIAN YI YAO Technology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:10391-09-0)
MR./MRS.:HAN JING LI
Phone:17701422016
Email:3587493084@qq.com
BioBioPha
Audited Supplier Audited Supplier
(CAS:10391-09-0)
MR./MRS.:ZHENG JING LI
Phone:18788556290
Email:xp.zheng@mail.biobiopha.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:10391-09-0)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com

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